Cas no 499770-96-6 (6-(Bromomethyl)-3,4-dihydro-2H-1,5-benzodioxepine)

• Product Name: 6-(Bromomethyl)-3,4-dihydro-2H-1,5-benzodioxepine
• CAS No: 499770-96-6
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 841396
• PubChem ID: 2794992
• Update Time: 2025-04-19

6-(Bromomethyl)-3,4-dihydro-2H-1,5-benzodioxepine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3,4-dihydro-2H-1,5-benzodioxepine
• AC1MDSCU
• AG-F-67310
• CC00408
• CTK4J1876
• MolPort-000-142-131
• SBB099676
• SureCN2544095
• MS-22194
• J-518049
• 6-(bromomethyl)-3,4-dihydro-1,5-benzodioxepin
• starbld0016519
• 6-(bromomethyl)-3,4-dihydro-2H-benzo[b][1,4]dioxepine
• DB-071067
• SCHEMBL2544095
• DTXSID10383513
• 499770-96-6
• QDRNTKFXSFDJCH-UHFFFAOYSA-N

• Inchi： 1S/C10H11BrO2/c11-7-8-3-1-4-9-10(8)13-6-2-5-12-9/h1,3-4H,2,5-7H2
• InChI Key： QDRNTKFXSFDJCH-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1OCCCO2

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 2.74280

6-(Bromomethyl)-3,4-dihydro-2H-1,5-benzodioxepine Security Information

• Hazardous Material Identification：
• Risk Phrases：R34